Cas no 2034246-74-5 (2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034246-74-5
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 5378652
• Update Time: 2025-05-20

2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AHGLLSPKIVZHNX-JOCQHMNTSA-N
• 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C15H23N3O4S/c1-18(23(2,20)21)11-14(19)17-12-6-8-13(9-7-12)22-15-5-3-4-10-16-15/h3-5,10,12-13H,6-9,11H2,1-2H3,(H,17,19)/t12-,13-
• InChI Key： AHGLLSPKIVZHNX-JOCQHMNTSA-N
• SMILES： C(N[C@@H]1CC[C@@H](OC2=NC=CC=C2)CC1)(=O)CN(C)S(C)(=O)=O

Additional information on 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

Introduction to 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034246-74-5)

2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide, with the CAS number 2034246-74-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide is composed of a central acetamide moiety linked to a cyclohexyl ring substituted with a pyridin-2-yloxy group. The presence of the N-methylmethanesulfonamido group adds further complexity and functionality to the molecule. This intricate structure confers the compound with specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

In terms of synthesis, several methods have been reported for the preparation of 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide. One common approach involves the reaction of 2-chloroacetyl chloride with (1r,4r)-4-(pyridin-2-yloxy)cyclohexanamine, followed by treatment with methyl methanesulfonate to introduce the N-methylmethanesulfonamido group. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The biological activities of 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Recent studies have also explored the pharmacokinetic and pharmacodynamic properties of 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been found to have favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate.

In preclinical studies, 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide has shown promising results in various animal models. For example, it has demonstrated significant efficacy in reducing tumor growth in xenograft models of human cancer. Furthermore, it has exhibited anti-inflammatory effects in rodent models of inflammatory diseases such as arthritis and colitis.

The safety profile of 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide has also been evaluated in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a therapeutic agent.

In conclusion, 2-(N-methylmethanesulfonamido)-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034246-74-5) is a promising compound with unique structural features and diverse biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways and its favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and therapeutic applications.